Cas no 63434-50-4 (3-(3,4-Dimethoxyphenoxy)propanoic acid)

• Product Name: 3-(3,4-Dimethoxyphenoxy)propanoic acid
• CAS No: 63434-50-4
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 1094420
• PubChem ID: 14412566
• Update Time: 2025-04-20

3-(3,4-Dimethoxyphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenoxy)propanoic acid
• 3-(3,4-dimethoxy-phenoxy)-propionic acid
• 3-(3,4-Dimethoxy-phenoxy)-propionsaeure
• 3,4-dimethoxy phenoxy propionic acid
• AGN-PC-001CGJ
• AK149345
• Propanoic acid, 3-(3,4-dimethoxyphenoxy)-
• SureCN8215629
• SCHEMBL8215629
• 63434-50-4
• 3-(3,4-Dimethoxyphenoxy)propanoicacid

• Inchi： 1S/C11H14O5/c1-14-9-4-3-8(7-10(9)15-2)16-6-5-11(12)13/h3-4,7H,5-6H2,1-2H3,(H,12,13)
• InChI Key： AJDCBYMKYSZSLT-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 226.08412
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids